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molecular formula C3H6Cl6Si2 B095183 1,3-Bis(trichlorosilyl)propane CAS No. 18171-50-1

1,3-Bis(trichlorosilyl)propane

Cat. No. B095183
CAS RN: 18171-50-1
M. Wt: 311 g/mol
InChI Key: MLDKTCCADNRZEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06392077B1

Procedure details

In the same apparatus and procedure as Example 1 above, 0.44 g (1.50 mmol) of tetrabutylphosphonium chloride, 1.18 g (7.50 mmol) of 1-bromo-3-chloropropane, and 10.16 g (75.0 mmol) of trichlorosilane were reacted at 150° C. for 4 hrs. The resulting mixture was distilled to give 1.21 g of 1,3-bis(trichlorosily)propane (yield; 52%), 0.17 g of 3-(bromopropyl)trichlorosilane (yield; 9%), and 0.16 g of 3-(chloropropyl)trichlorosilane (yield; 10%).
Name
1-bromo-3-chloropropane
Quantity
1.18 g
Type
reactant
Reaction Step One
Name
trichlorosilane
Quantity
10.16 g
Type
reactant
Reaction Step One
Name
tetrabutylphosphonium chloride
Quantity
0.44 g
Type
catalyst
Reaction Step One
Name
1,3-bis(trichlorosily)propane
Yield
52%
[Compound]
Name
3-(chloropropyl)trichlorosilane
Yield
10%

Identifiers

REACTION_CXSMILES
Br[CH2:2][CH2:3][CH2:4]Cl.[Cl:6][SiH:7]([Cl:9])[Cl:8]>[Cl-].C([P+](CCCC)(CCCC)CCCC)CCC>[Cl:6][Si:7]([Cl:9])([Cl:8])[CH2:2][CH2:3][CH2:4][Si:7]([Cl:9])([Cl:8])[Cl:6] |f:2.3|

Inputs

Step One
Name
1-bromo-3-chloropropane
Quantity
1.18 g
Type
reactant
Smiles
BrCCCCl
Name
trichlorosilane
Quantity
10.16 g
Type
reactant
Smiles
Cl[SiH](Cl)Cl
Name
tetrabutylphosphonium chloride
Quantity
0.44 g
Type
catalyst
Smiles
[Cl-].C(CCC)[P+](CCCC)(CCCC)CCCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISTILLATION
Type
DISTILLATION
Details
The resulting mixture was distilled

Outcomes

Product
Name
1,3-bis(trichlorosily)propane
Type
product
Smiles
Cl[Si](CCC[Si](Cl)(Cl)Cl)(Cl)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 1.21 g
YIELD: PERCENTYIELD 52%
YIELD: CALCULATEDPERCENTYIELD 51.9%
[Compound]
Name
3-(chloropropyl)trichlorosilane
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 0.16 g
YIELD: PERCENTYIELD 10%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.